Cas no 497951-55-0 (Adenosine,N-[(3-iodophenyl)methyl]-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]-)

• Product Name: Adenosine,N-[(3-iodophenyl)methyl]-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]-
• CAS No: 497951-55-0
• MF: C₂₇H₂₆IN₇O₅
• MW: 655.443717479706
• CID: 1551584
• Update Time: 2024-08-24

Adenosine,N-[(3-iodophenyl)methyl]-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine,N-[(3-iodophenyl)methyl]-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]-
• Adenosine, N-[(3-iodophenyl)methyl]-2-[4-(4-methoxyphenyl)-1H-pyrazol-1-yl]- (9CI)

• Inchi： 1S/C27H26IN7O5/c1-39-19-7-5-16(6-8-19)17-11-31-35(12-17)27-32-24(29-10-15-3-2-4-18(28)9-15)21-25(33-27)34(14-30-21)26-23(38)22(37)20(13-36)40-26/h2-9,11-12,14,20,22-23,26,36-38H,10,13H2,1H3,(H,29,32,33)/t20-,22-,23-,26-/m1/s1
• InChI Key： LHHKPNOHZCRPQI-HUBRGWSESA-N
• SMILES： OC[C@H]1O[C@@H](N2C3C(=C(N=C(N4C=C(C5=CC=C(OC)C=C5)C=N4)N=3)NCC3=CC=CC(I)=C3)N=C2)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 655.10378

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 935.4±75.0 °C(Predicted)
• PSA: 152.6
• pka: 13.07±0.70(Predicted)